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Compound of Interest

Compound Name:
1-Chloro-4,5-dimethyl-2-

nitrobenzene

Cat. No.: B1348779 Get Quote

This technical guide provides a comprehensive overview of 1-Chloro-4,5-dimethyl-2-
nitrobenzene, tailored for researchers, scientists, and professionals in drug development. It

covers the compound's chemical identity, physicochemical properties, a representative

synthesis protocol, and logical diagrams illustrating its characteristics and synthesis workflow.

Chemical Identity and Synonyms
The formal identification and alternative names for this compound are crucial for accurate

database searches and literature review.

IUPAC Name: The systematically generated and internationally recognized name for this

compound is 1-chloro-4,5-dimethyl-2-nitrobenzene.[1]

Synonyms: An alternative name used to identify this compound is 2-Chloro-4,5-

dimethylnitrobenzene.[1]

Physicochemical Properties
A summary of the key physicochemical data for 1-Chloro-4,5-dimethyl-2-nitrobenzene is

presented below. These properties are essential for understanding its behavior in various

chemical and biological systems.
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Property Value Source

CAS Number 52753-43-2 [1][2][3][4]

Molecular Formula C₈H₈ClNO₂ [1][3][4][5]

Molecular Weight 185.61 g/mol [1][2]

Exact Mass 185.0243562 Da [1][2]

Melting Point 59 °C [2]

Density 1.273±0.06 g/cm³ (Predicted) [2]

Topological Polar Surface Area 45.8 Å² [1][2]

XLogP3 3.1 [1][2]

Complexity 180 [1][2]

Representative Experimental Protocol: Synthesis
While a specific, detailed experimental protocol for the synthesis of 1-Chloro-4,5-dimethyl-2-
nitrobenzene is not readily available in the provided search results, a representative synthesis

for a structurally similar isomer, 1-chloro-2,4-dimethyl-5-nitrobenzene, can be described. This

procedure, involving a Sandmeyer reaction, illustrates a common pathway for introducing a

chlorine atom onto a nitro-aromatic ring.

Objective: To synthesize 1-chloro-2,4-dimethyl-5-nitrobenzene from 2,4-dimethyl-5-nitroaniline.

Materials:

2,4-dimethyl-5-nitroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Cuprous Chloride (CuCl)

Water (H₂O)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4_5-dimethyl-2-nitrobenzene
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://synquestlabs.com/ProductV2/ProductDetail/98693
https://www.keyorganics.net/1-chloro-45-dimethyl-2-nitrobenzene-52753-43-2-c8h8clno2.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4_5-dimethyl-2-nitrobenzene
https://synquestlabs.com/ProductV2/ProductDetail/98693
https://www.keyorganics.net/1-chloro-45-dimethyl-2-nitrobenzene-52753-43-2-c8h8clno2.html
https://m.chemicalbook.com/ProdSupplierGWCB4592554_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4_5-dimethyl-2-nitrobenzene
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4_5-dimethyl-2-nitrobenzene
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4_5-dimethyl-2-nitrobenzene
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4_5-dimethyl-2-nitrobenzene
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4_5-dimethyl-2-nitrobenzene
https://www.echemi.com/products/pd180810116865-1-chloro-4-5-dimethyl-2-nitrobenzene.html
https://www.benchchem.com/product/b1348779?utm_src=pdf-body
https://www.benchchem.com/product/b1348779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Acetate

Potassium Carbonate (K₂CO₃)

Brine

Sodium Sulfate (Na₂SO₄)

Silica Gel

Procedure:

Diazotization: A solution of 2,4-dimethyl-5-nitroaniline (1.00 eq) in concentrated hydrochloric

acid is prepared and cooled to 0°C in an ice bath.[6]

A solution of sodium nitrite (1.00 eq) in water is added slowly to the cooled aniline solution

while maintaining the temperature at 0°C.[6]

The reaction mixture is stirred at 0°C for 1 hour to ensure the complete formation of the

diazonium salt.[6]

Sandmeyer Reaction: Cuprous chloride (1.60 eq) is then added to the reaction mixture at

0°C.[6]

The mixture is allowed to warm to 20°C and stirred for 11 hours.[6]

Work-up and Purification: Water is added to the reaction mixture, and the pH is adjusted to 7

with potassium carbonate.[6]

The aqueous mixture is extracted three times with ethyl acetate.[6]

The combined organic layers are washed with brine, dried over sodium sulfate, filtered, and

concentrated under reduced pressure.[6]

The resulting residue is purified by silica gel column chromatography (petroleum ether/ethyl

acetate gradient) to yield the final product, 1-chloro-2,4-dimethyl-5-nitrobenzene, as a yellow

solid.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.chemicalbook.com/synthesis/1-chloro-2-4-dimethyl-5-nitro-benzene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams provide a visual representation of the compound's identity and a

generalized synthesis workflow.

1-Chloro-4,5-dimethyl-2-nitrobenzene
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has property
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Caption: Logical map of chemical identifiers for 1-Chloro-4,5-dimethyl-2-nitrobenzene.
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Caption: General workflow for the synthesis of a chlorodimethylnitrobenzene via Sandmeyer

reaction.

Applications and Safety Considerations
Chlorinated nitroaromatic compounds, such as 1-Chloro-4,5-dimethyl-2-nitrobenzene, are

primarily utilized as intermediates in the synthesis of more complex molecules, including dyes,

pesticides, and pharmaceuticals.[7] Their versatile chemical structure allows for further

functionalization.

Safety: Data specific to 1-Chloro-4,5-dimethyl-2-nitrobenzene is limited. However, related

chloronitrobenzene compounds are known to be toxic. For instance, 1-chloro-4-nitrobenzene is

toxic if swallowed, inhaled, or in contact with skin, and is suspected of causing genetic defects

and cancer.[8][9] It can also cause methemoglobinemia, a condition where the blood's ability to

carry oxygen is reduced.[7] Given the structural similarity, it is prudent to handle 1-Chloro-4,5-
dimethyl-2-nitrobenzene with extreme caution, using appropriate personal protective

equipment (PPE) and working in a well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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